2-[(4-bromophenyl)amino]-N'-[(2-hydroxy-1-naphthyl)methylene]butanohydrazide

• IUPAC Name: 2-(4-bromoanilino)-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]butanamide
• InChI: InChI=1S/C21H20BrN3O2/c1-2-19(24-16-10-8-15(22)9-11-16)21(27)25-23-13-18-17-6-4-3-5-14(17)7-12-20(18)26/h3-13,19,24,26H,2H2,1H3,(H,25,27)/b23-13+
• InChI Key: CSAKFOJDEQHAAU-YDZHTSKRSA-N
• Canonical SMILES: CCC(C(=O)NN=CC1=C(C=CC2=CC=CC=C21)O)NC3=CC=C(C=C3)Br
• Isomeric SMILES: CCC(C(=O)N/N=C/C1=C(C=CC2=CC=CC=C21)O)NC3=CC=C(C=C3)Br
• Molecular Formula: C21H20BrN3O2
• Molecular Weight: 426.3 g/mol

Description

2-[(4-bromophenyl)amino]-N'-[(2-hydroxy-1-naphthyl)methylene]butanohydrazide, also known as HNB, is a chemical compound that has been the subject of numerous scientific studies due to its potential therapeutic properties. HNB belongs to the class of hydrazide derivatives and has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In

Scientific Research Applications

Antimicrobial Activity

2-[(4-bromophenyl)amino]-N'-[(2-hydroxy-1-naphthyl)methylene]butanohydrazide and related compounds have shown promising antimicrobial properties. In particular, some derivatives have demonstrated significant antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Mycobacterium luteum. Additionally, antifungal activity against organisms like Candida tenuis and Aspergillus niger has been observed (Mickevičienė et al., 2015).

Synthesis and Characterization

The compound has been involved in various synthetic routes for creating new pharmaceutical agents. For example, its derivatives have been used in the synthesis of compounds potentially useful as antimicrobial agents (Doraswamy & Ramana, 2013). Additionally, its use in the synthesis of compounds for potential applications in antiprotozoal activities has been explored (Carvalho et al., 2014).

Potential in Cancer Research

This compound and its derivatives have also been studied for potential applications in cancer research. For instance, diorganotin(IV) complexes with derivatives of this compound have shown cytotoxic activities against various human carcinoma cell lines (Lee et al., 2013).

Colorimetric Recognition

In analytical chemistry, derivatives of 2-[(4-bromophenyl)amino]-N'-[(2-hydroxy-1-naphthyl)methylene]butanohydrazide have been utilized in the development of colorimetric sensors. These sensors are capable of detecting specific ions in aqueous solutions, demonstrating the compound's potential in environmental and analytical applications (Jo et al., 2014).

Other Applications

The compound's derivatives have been studied in various other contexts as well, such as in the synthesis of thermotropic dendrimers, materials with potential applications in advanced material science (Percec et al., 1994).